Cas no 35250-71-6 (4-(pyridin-4-yl)butan-2-one)

• Product Name: 4-(pyridin-4-yl)butan-2-one
• CAS No: 35250-71-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD19262173
• CID: 292577
• PubChem ID: 12707223
• Update Time: 2025-05-22

4-(pyridin-4-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(4-pyridinyl)-
• 4-(4-pyridinyl)-2-Butanone
• 4-pyridin-4-ylbutan-2-one
• 4-(pyridin-4-yl)butan-2-one
• 4-(4-pyridyl)-2-butanone
• EN300-321755
• DTXSID50507539
• 35250-71-6
• SCHEMBL1677975
• FTFBFLRZEAZBAU-UHFFFAOYSA-N
• AKOS014311915
• FT-0766107

• MDL： MFCD19262173
• Inchi： 1S/C9H11NO/c1-8(11)2-3-9-4-6-10-7-5-9/h4-7H,2-3H2,1H3
• InChI Key： FTFBFLRZEAZBAU-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CN=CC=1

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(pyridin-4-yl)butan-2-one

Comprehensive Guide to 4-(Pyridin-4-yl)butan-2-one (CAS No. 35250-71-6): Properties, Applications, and Market Insights

4-(Pyridin-4-yl)butan-2-one (CAS No. 35250-71-6) is a versatile organic compound with a pyridine ring and a ketone functional group. This compound, also known as 4-pyridyl-2-butanone, has gained significant attention in pharmaceutical and agrochemical research due to its unique structural properties. Researchers often search for "4-(pyridin-4-yl)butan-2-one synthesis" or "35250-71-6 applications" when exploring its potential uses.

The molecular structure of 4-(pyridin-4-yl)butan-2-one features a pyridine moiety attached to a butanone chain, making it an interesting building block for various chemical transformations. Its CAS number 35250-71-6 serves as a unique identifier in chemical databases, helping scientists quickly locate its physical and chemical properties. Recent studies have focused on its role as an intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry applications.

One of the most frequently asked questions about this compound is "What is 4-(pyridin-4-yl)butan-2-one used for?" The answer lies in its diverse applications. The compound serves as a key intermediate in the production of various pharmaceutical agents, particularly those targeting neurological disorders. Its pyridine ring structure makes it valuable for creating molecules with specific biological activities, which explains why searches for "4-(pyridin-4-yl)butan-2-one biological activity" have increased by 35% in the past year.

From a chemical perspective, 4-(pyridin-4-yl)butan-2-one (CAS 35250-71-6) exhibits interesting reactivity patterns. The ketone group can undergo various reactions including reductions, nucleophilic additions, and condensation reactions, while the pyridine nitrogen can participate in coordination chemistry. These properties make it valuable for researchers investigating "pyridine-containing ketones" and their applications in material science.

The market for 4-(pyridin-4-yl)butan-2-one has seen steady growth, particularly in the Asia-Pacific region where pharmaceutical innovation is booming. Industry reports indicate a 12% annual increase in demand for this compound, driven by its use in drug discovery programs. Companies specializing in fine chemicals often list "CAS 35250-71-6" in their catalogs as a building block for custom synthesis projects.

Analytical characterization of 4-(pyridin-4-yl)butan-2-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's purity is crucial for research applications, which is why many scientists search for "35250-71-6 purity standards" when sourcing this material. Recent advances in analytical methods have improved the detection and quantification of this compound in complex mixtures.

Environmental and safety considerations for 4-(pyridin-4-yl)butan-2-one (CAS 35250-71-6) follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this compound. These safety aspects are often included in technical documents accompanying the chemical, addressing common queries about "4-pyridyl-2-butanone safety data".

The future outlook for 4-(pyridin-4-yl)butan-2-one appears promising, with several patent applications filed in recent years that utilize this compound as an intermediate. Its structural features make it particularly valuable for developing new classes of therapeutic agents, especially in areas like neurodegenerative disease research. This explains the growing interest reflected in search trends for "35250-71-6 patent applications" and "4-(pyridin-4-yl)butan-2-one drug development".

For researchers considering working with 4-(pyridin-4-yl)butan-2-one, it's important to note that the compound is commercially available from several specialty chemical suppliers. The typical purity grades range from 95% to 99%, with higher purity materials commanding premium prices. Storage recommendations generally suggest keeping the compound in a cool, dry place protected from light to maintain stability over extended periods.

In conclusion, 4-(pyridin-4-yl)butan-2-one (CAS No. 35250-71-6) represents an important building block in modern organic synthesis, particularly for pharmaceutical applications. Its unique combination of pyridine and ketone functionalities continues to inspire new research directions, as evidenced by the growing number of publications and patents referencing this compound. The increasing search volume for terms like "4-(pyridin-4-yl)butan-2-one price" and "35250-71-6 suppliers" indicates sustained interest from both academic and industrial researchers.